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An In-depth Analysis of a Nomenclatural Challenge in Chemical Data Retrieval

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document addresses the significant challenge in sourcing solubility and stability

data for the identifier "K-80001." Initial investigations reveal that this designation predominantly

refers to a commercially available sharpening stone, creating considerable ambiguity in

scientific literature and data searches. While a single Safety Data Sheet (SDS) links "K-80001"

to a chemical compound with the CAS Number 242800-40-4, it critically lacks any specific data

on solubility or stability. This paper details the findings and discusses the implications for

researchers seeking information on compounds with non-standardized identifiers.

Introduction: The "K-80001" Identification Problem
The accurate identification of chemical compounds is fundamental to all aspects of chemical

research and drug development. Standardized nomenclature and universally recognized

identifiers, such as CAS Numbers, are crucial for reliable data retrieval. However, internal

company codes or less common identifiers can lead to significant challenges in accessing

public domain data. The identifier "K-80001" presents a clear example of this issue.
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A comprehensive search for "K-80001" across various databases and search engines

overwhelmingly returns results related to a Japanese sharpening stone manufactured by Fox

Knives, also referred to as FOXK80001.[1][2] This product is widely available from multiple

retailers.[1][2][3] This prevalent association severely hampers the search for any chemical

compound that may share the same identifier.

Chemical Identification and Data Scarcity
Despite the prevalence of the sharpening stone, a Safety Data Sheet from the supplier

TargetMol does list a chemical entity designated as "K-80001" with the CAS Number 242800-

40-4.[4] This provides a critical link to a specific chemical substance. However, the available

SDS is incomplete from a researcher's perspective, explicitly stating "no data available" for key

physicochemical properties.

Solubility Data
The Safety Data Sheet for K-80001 (CAS 242800-40-4) provides no quantitative or qualitative

data on its solubility in aqueous or organic solvents.[4]

Stability and Reactivity Data
Similarly, the section on stability and reactivity in the available SDS is devoid of specific

information.[4] There is no data regarding the compound's chemical stability under various

conditions, its reactivity, or potential degradation pathways.[4]

Data Presentation: Summary of Available
Information
Due to the lack of quantitative data, a detailed comparative table cannot be constructed. The

available information is summarized below:
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Property Data Source

Identifier K-80001 TargetMol

CAS Number 242800-40-4 TargetMol[4]

Solubility No data available TargetMol[4]

Stability No data available TargetMol[4]

Experimental Protocols
No experimental protocols related to the solubility or stability of K-80001 (CAS 242800-40-4)

were found in the public domain.

Signaling Pathways and Mechanism of Action
There is no publicly available information on the mechanism of action or associated signaling

pathways for the compound identified as K-80001 (CAS 242800-40-4).

Visualization of the Data Retrieval Challenge
The logical workflow of the information retrieval process and its outcome can be visualized as

follows:

Query:
'K-80001 solubility and stability' Initial Search

Predominant Result:
Sharpening Stone

(FOXK80001)Overwhelmingly Points to

Minor Result:
SDS for Chemical Compound

(CAS 242800-40-4)

Identifies a single reference

Data Analysis
Conclusion:

No Public Data on
Solubility or Stability

Click to download full resolution via product page

Caption: Logical workflow illustrating the K-80001 data retrieval challenge.

Conclusion and Recommendations
The identifier "K-80001" is a challenging case study in chemical data retrieval. The

overwhelming association with a commercial product obscures the search for a chemical
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compound with the same designation. While a CAS number has been identified, the lack of

public data on solubility and stability renders a full technical analysis impossible at this time.

For researchers and drug development professionals encountering similar issues, the following

steps are recommended:

Cross-reference with multiple identifiers: Whenever possible, use CAS numbers, IUPAC

names, or other standardized identifiers in addition to internal or less common codes.

Directly contact suppliers: For compounds sourced from specific vendors, direct

communication is the most reliable way to obtain detailed technical data sheets and

experimental protocols.

Consult proprietary databases: Subscription-based chemical databases may contain

information not available in the public domain.

This whitepaper serves to highlight the current informational void for K-80001 and underscores

the critical importance of standardized nomenclature in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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